Cas no 64080-15-5 (2-bromo-4-ethyl-phenol)

2-bromo-4-ethyl-phenol structure
2-bromo-4-ethyl-phenol structure
Product Name:2-bromo-4-ethyl-phenol
CAS No:64080-15-5
MF:C8H9BrO
MW:201.060461759567
MDL:MFCD01593653
CID:425006
PubChem ID:16641252
Update Time:2025-07-20

2-bromo-4-ethyl-phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-bromo-4-ethyl-
    • 2-Bromo-4-ethylphenol
    • 2-Brom-4-aethyl-phenol
    • 2-bromo-4-ethyl-phenol
    • 3-Brom-4-hydroxy-1-aethyl-benzol
    • 4-Aethyl-2-brom-phenol
    • 4-ethyl-2-bromo-phenol
    • 4-Ethyl-2-bromphenol
    • AGN-PC-013PGU
    • ARONIS023699
    • CTK2A7348
    • SBB079999
    • SureCN1438878
    • XAVFMOSJCDSLCQ-UHFFFAOYSA-N
    • 7273AE
    • AK199338
    • 2-bromo-4-ethyl phenol
    • AMY8688
    • DS-9992
    • FT-0737217
    • 64080-15-5
    • CS-0061450
    • AKOS000319648
    • 1-(3-bromo-4-hydroxyphenyl)-ethane
    • MFCD01593653
    • SY321386
    • DTXSID40586378
    • SCHEMBL1438878
    • PB43208
    • DA-41824
    • MDL： MFCD01593653
    • Inchi： 1S/C8H9BrO/c1-2-6-3-4-8(10)7(9)5-6/h3-5,10H,2H2,1H3
    • InChI Key： XAVFMOSJCDSLCQ-UHFFFAOYSA-N
    • SMILES： BrC1=C(C=CC(=C1)CC)O

Computed Properties

  • Exact Mass: 199.98367
  • Monoisotopic Mass: 199.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 1.469±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 118 ºC (22 Torr)
  • Flash Point: 99.3±21.8 ºC,
  • Solubility: Very slightly soluble (0.64 g/l) (25 º C),
  • PSA: 20.23

2-bromo-4-ethyl-phenol Pricemore >>

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